Cas no 1240960-25-1 (4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one)

• Product Name: 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one
• CAS No: 1240960-25-1
• MF: C₁₃H₁₄ClN₅O₂
• MW: 307.735560894012
• CID: 6614484
• PubChem ID: 47077110
• Update Time: 2025-06-11

4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(tetrazol-1-yl)azetidin-2-one
• 1240960-25-1
• 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one
• AKOS034622079
• EN300-26610431

• Inchi： 1S/C13H14ClN5O2/c1-21-7-6-18-11(9-2-4-10(14)5-3-9)12(13(18)20)19-8-15-16-17-19/h2-5,8,11-12H,6-7H2,1H3
• InChI Key： WZVZSUHCGCGHLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(N1CCOC)=O)N1C=NN=N1

Computed Properties

• Exact Mass: 307.0836024g/mol
• Monoisotopic Mass: 307.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.1Ų

Additional information on 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one

Introduction to 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one (CAS No. 1240960-25-1)

4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one, also known by its CAS number 1240960-25-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidinones, which are known for their diverse biological activities and structural versatility.

The molecular structure of 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one is characterized by a four-membered azetidine ring fused with a tetrazole moiety and substituted with a 4-chlorophenyl and a 2-methoxyethyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a subject of extensive research in various areas of pharmaceutical science.

Recent studies have highlighted the potential of 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against angiotensin-converting enzyme (ACE), which plays a crucial role in the regulation of blood pressure and cardiovascular function. This property makes it a promising candidate for the development of antihypertensive drugs.

In addition to its cardiovascular applications, 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one has also been investigated for its anti-inflammatory and analgesic properties. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation and pain in animal models. The mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory response.

The pharmacokinetic profile of 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the compound reaches its target sites in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

The synthetic route for producing 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one has been optimized to ensure high yields and purity. The process involves several steps, including the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent introduction of the tetrazole moiety via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. These synthetic methods are scalable and can be adapted for large-scale production in pharmaceutical manufacturing settings.

In conclusion, 4-(4-chlorophenyl)-1-(2-methoxyethyl)-3-(1H-1,2,3,4-tetrazol-1-yl)azetidin-2-one (CAS No. 1240960-25-1) represents a promising lead compound in the development of novel therapeutics for various medical conditions. Its unique chemical structure and favorable biological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing treatment options in areas such as cardiovascular disease and inflammation management.